Cas no 1805637-72-2 (Methyl 2-cyano-4-fluoro-5-nitrobenzoate)

• Product Name: Methyl 2-cyano-4-fluoro-5-nitrobenzoate
• CAS No: 1805637-72-2
• MF: C₉H₅FN₂O₄
• MW: 224.14540553093
• CID: 4707056
• Update Time: 2025-06-18

Methyl 2-cyano-4-fluoro-5-nitrobenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-4-fluoro-5-nitrobenzoate

• Inchi： 1S/C9H5FN2O4/c1-16-9(13)6-3-8(12(14)15)7(10)2-5(6)4-11/h2-3H,1H3
• InChI Key： PZTAPOWCFUXAJA-UHFFFAOYSA-N
• SMILES： FC1C=C(C#N)C(C(=O)OC)=CC=1[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 345
• Topological Polar Surface Area: 95.9

Additional information on Methyl 2-cyano-4-fluoro-5-nitrobenzoate

Methyl 2-cyano-4-fluoro-5-nitrobenzoate (CAS No. 1805637-72-2): A Comprehensive Overview

Methyl 2-cyano-4-fluoro-5-nitrobenzoate (CAS No. 1805637-72-2) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound, characterized by its unique structural and functional attributes, plays a pivotal role in the synthesis of various bioactive molecules. Its molecular structure, featuring a cyano group, a fluoro substituent, and a nitro group on a benzoate backbone, endows it with distinct chemical properties that make it invaluable in synthetic chemistry.

The Methyl 2-cyano-4-fluoro-5-nitrobenzoate molecule is derived from benzoic acid and undergoes a series of functional group transformations to achieve its final configuration. The presence of the cyano group at the 2-position enhances its reactivity, making it a versatile intermediate in the synthesis of heterocyclic compounds. Additionally, the fluoro and nitro groups contribute to its electronic properties, influencing its interaction with biological targets.

In recent years, there has been a surge in research focusing on the development of novel pharmaceutical agents derived from fluorinated and nitro-substituted benzoates. The Methyl 2-cyano-4-fluoro-5-nitrobenzoate has been identified as a key precursor in the synthesis of compounds with potential therapeutic applications. For instance, studies have demonstrated its utility in the preparation of kinase inhibitors, which are crucial in treating various forms of cancer and inflammatory diseases.

The role of fluorine atoms in pharmaceutical molecules is well-documented, with their ability to modulate metabolic stability, binding affinity, and pharmacokinetic properties. The incorporation of a fluoro group in the Methyl 2-cyano-4-fluoro-5-nitrobenzoate structure enhances its bioavailability and resistance to metabolic degradation. This feature has made it an attractive building block for drug discovery programs.

The nitro group in the molecule also contributes significantly to its pharmacological profile. Nitroaromatic compounds have been extensively studied for their antimicrobial and anti-inflammatory properties. The nitro group can be further functionalized through reduction or coupling reactions, allowing for the generation of diverse derivatives with tailored biological activities.

One of the most compelling aspects of Methyl 2-cyano-4-fluoro-5-nitrobenzoate is its versatility in synthetic chemistry. It serves as a precursor for a wide range of heterocyclic compounds, including pyridines, pyrimidines, and triazines. These heterocycles are fundamental structures in many active pharmaceutical ingredients (APIs) used to treat conditions such as hypertension, diabetes, and neurological disorders.

Recent advancements in computational chemistry have further highlighted the importance of Methyl 2-cyano-4-fluoro-5-nitrobenzoate in drug design. Molecular modeling studies have shown that its structural features enhance binding interactions with target proteins, improving drug efficacy. These insights have guided the development of new synthetic strategies to optimize its pharmacological properties.

The industrial production of Methyl 2-cyano-4-fluoro-5-nitrobenzoate involves multi-step synthetic pathways that require precise control over reaction conditions. Advanced catalytic systems have been developed to improve yield and purity while minimizing environmental impact. These innovations align with the growing emphasis on sustainable chemistry practices in the pharmaceutical industry.

The application of green chemistry principles has also influenced the synthesis of Methyl 2-cyano-4-fluoro-5-nitrobenzoate. Solvent-free reactions and microwave-assisted synthesis techniques have been explored to enhance reaction efficiency and reduce waste generation. Such methodologies are critical for developing environmentally friendly processes that meet regulatory requirements and industry standards.

In conclusion, Methyl 2-cyano-4-fluoro-5-nitrobenzoate (CAS No. 1805637-72-2) is a multifaceted compound with significant potential in pharmaceutical research and development. Its unique structural features make it an invaluable intermediate for synthesizing bioactive molecules with diverse therapeutic applications. As research continues to uncover new applications for this compound, it is expected to play an even greater role in the discovery and development of novel drugs.